Cas no 954010-02-7 (2-phenyl-4-(3,4,5-triethoxybenzoyl)morpholine)

• Product Name: 2-phenyl-4-(3,4,5-triethoxybenzoyl)morpholine
• CAS No: 954010-02-7
• MF: C₂₃H₂₉NO₅
• MW: 399.480067014694
• CID: 6059924
• PubChem ID: 16894707
• Update Time: 2025-08-05

2-phenyl-4-(3,4,5-triethoxybenzoyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-4-(3,4,5-triethoxybenzoyl)morpholine
• VU0630296-1
• SR-01000920104
• SR-01000920104-1
• (2-phenylmorpholin-4-yl)-(3,4,5-triethoxyphenyl)methanone
• (2-phenylmorpholino)(3,4,5-triethoxyphenyl)methanone
• AKOS024491125
• F5027-0065
• 954010-02-7

• Inchi： 1S/C23H29NO5/c1-4-26-19-14-18(15-20(27-5-2)22(19)28-6-3)23(25)24-12-13-29-21(16-24)17-10-8-7-9-11-17/h7-11,14-15,21H,4-6,12-13,16H2,1-3H3
• InChI Key： DOYLMOHQZAMAAO-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=C(C(=C(C=2)OCC)OCC)OCC)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 399.20457303g/mol
• Monoisotopic Mass: 399.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.2Ų

Additional information on 2-phenyl-4-(3,4,5-triethoxybenzoyl)morpholine

2-Phenyl-4-(3,4,5-Triethoxybenzoyl)Morpholine: A Comprehensive Overview

The compound 2-phenyl-4-(3,4,5-triethoxybenzoyl)morpholine (CAS No. 954010-02-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of morpholines, which are six-membered ring structures containing an oxygen atom and a nitrogen atom. The presence of a phenyl group and a triethoxybenzoyl substituent introduces unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-phenyl-4-(3,4,5-triethoxybenzoyl)morpholine as a lead compound in drug discovery. Its structure allows for significant chemical diversity, enabling researchers to explore its activity in diverse biological systems. For instance, investigations into its anti-inflammatory and antioxidant properties have revealed promising results, suggesting its potential use in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 2-phenyl-4-(3,4,5-triethoxybenzoyl)morpholine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the triethoxybenzoic acid derivative and its subsequent coupling with the morpholine ring. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced biological assays.

One of the most exciting developments in the study of 2-phenyl-4-(3,4,5-triethoxybenzoyl)morpholine is its role in targeted drug delivery systems. Its unique pharmacokinetic profile allows for controlled release and enhanced bioavailability when administered in vivo. This property has led to its exploration as a carrier molecule for delivering therapeutic agents to specific tissues or organs.

Moreover, computational studies using molecular docking and dynamic simulations have provided insights into the binding interactions of 2-phenyl-4-(3,4,5-triethoxybenzoyl)morpholine with various biological targets. These studies have identified key residues responsible for ligand binding and have guided further optimization efforts to improve affinity and selectivity.

In conclusion, 2-phenyl-4-(3,4,5-triethoxybenzoyl)morpholine (CAS No. 954010-02-7) represents a cutting-edge molecule with vast potential in the pharmaceutical industry. Its versatile structure and favorable pharmacological properties make it an attractive candidate for developing innovative therapeutic agents. As research continues to uncover new applications and mechanisms of action for this compound, it is poised to play a pivotal role in advancing modern medicine.